Cas no 2866307-24-4 (Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1) )

• Product Name: Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1)
• CAS No: 2866307-24-4
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 5561637
• Update Time: 2025-07-30

Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1)

• Inchi： 1S/C12H17NO3.ClH/c1-3-15-12(14)10-5-4-6-11(9(10)2)16-8-7-13;/h4-6H,3,7-8,13H2,1-2H3;1H
• InChI Key： YLASNLDTENEFOV-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C(C)=C(OCCN)C=CC=1)OCC

Additional information on Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1)

Benzoic Acid, 3-(2-Aminoethoxy)-2-Methyl-, Ethyl Ester, Hydrochloride (1:1)

The compound Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1), with CAS No. 2866307-24-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structure, which combines a benzoic acid backbone with an ethyl ester group and a hydrochloride counterion. The presence of the aminoethoxy substituent introduces additional functional groups that enhance its versatility in various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. The aminoethoxy group has been shown to facilitate the formation of stable micelles, which can encapsulate hydrophobic drugs and improve their bioavailability. This property makes it a promising candidate for targeted drug delivery, particularly in cancer therapy where precise drug release is critical. Researchers have also explored its ability to interact with biological membranes, suggesting potential applications in transdermal drug delivery systems.

In addition to its pharmaceutical applications, Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1) has demonstrated utility in polymer chemistry. The compound's ability to act as a crosslinking agent has been leveraged in the development of biocompatible polymers for tissue engineering. Its hydrochloride form ensures compatibility with physiological conditions, making it suitable for use in biomedical devices and scaffolds.

The synthesis of this compound involves a multi-step process that begins with the preparation of the benzoic acid derivative. The introduction of the aminoethoxy group is typically achieved through nucleophilic substitution reactions, followed by esterification to form the ethyl ester. The final step involves protonation of the amine group to yield the hydrochloride salt. This synthesis pathway has been optimized in recent studies to improve yield and reduce reaction time, making it more feasible for large-scale production.

From a structural perspective, the compound exhibits a balance between hydrophilic and hydrophobic regions due to the presence of both polar aminoethoxy and non-polar benzoic acid moieties. This amphiphilic nature contributes to its ability to form self-assembled structures in solution, which is a key feature for its application in nanotechnology. Recent research has focused on utilizing these self-assembled structures for encapsulating bioactive molecules such as enzymes and nucleic acids.

Furthermore, the ethyl ester group plays a crucial role in modulating the compound's solubility properties. This feature is particularly advantageous in formulation development where controlled release profiles are desired. By adjusting the length and nature of the ester chain, researchers can tailor the compound's solubility characteristics to meet specific application requirements.

In terms of stability, Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1) exhibits good thermal stability under mild conditions. However, prolonged exposure to high temperatures or strong acidic environments can lead to degradation products such as free benzoic acid and ethanol. These degradation pathways have been thoroughly investigated using advanced analytical techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The compound's interaction with biological systems has also been extensively studied. In vitro experiments have shown that it exhibits low cytotoxicity at concentrations typically used in drug delivery applications. This makes it a safer alternative compared to other similar compounds that may pose higher toxicity risks.

Looking ahead, ongoing research aims to further enhance the functionality of this compound by incorporating additional functional groups or modifying its structure for specific applications. For instance, researchers are exploring ways to introduce fluorescent tags for real-time monitoring of drug delivery processes or incorporating magnetic nanoparticles for external control over drug release.

In conclusion, Benzoic acid, 3-(2-aminoethoxy)-2-methyl-, ethyl ester, hydrochloride (1:1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science.